Cas no 92700-05-5 (4-Morpholinamine,N-[[4-[bis(2-chloroethyl)amino]phenyl]methylene]-)

• Product Name: 4-Morpholinamine,N-[[4-[bis(2-chloroethyl)amino]phenyl]methylene]-
• CAS No: 92700-05-5
• MF: C₁₅H₂₁Cl₂N₃O
• MW: 330.252741575241
• CID: 816548
• PubChem ID: 9555700
• Update Time: 2025-04-19

4-Morpholinamine,N-[[4-[bis(2-chloroethyl)amino]phenyl]methylene]- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinamine,N-[[4-[bis(2-chloroethyl)amino]phenyl]methylene]-
• N,N-bis(2-chloroethyl)-4-[(E)-morpholin-4-yliminomethyl]aniline
• 92700-05-5
• NSC-521604
• NSC521604
• DTXSID10429844

• Inchi： 1S/C15H21Cl2N3O/c16-5-7-19(8-6-17)15-3-1-14(2-4-15)13-18-20-9-11-21-12-10-20/h1-4,13H,5-12H2/b18-13+
• InChI Key： OLEZBNMOEMYOCF-QGOAFFKASA-N
• SMILES： ClCCN(CCCl)C1C=CC(/C=N/N2CCOCC2)=CC=1

Computed Properties

• Exact Mass: 329.106
• Monoisotopic Mass: 329.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.1A^2
• XLogP3: 3.1

Experimental Properties

• Density: 1.22
• Boiling Point: 501.5°Cat760mmHg
• Flash Point: 257.1°C
• Refractive Index: 1.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitrogen mustard compounds